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Compound of Interest

Compound Name: Leupeptin (hemisulfate)

Cat. No.: B10800245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leupeptin is a reversible inhibitor of serine and cysteine proteases, making it a crucial

component in protease inhibitor cocktails used during cell lysis and protein extraction to

prevent the degradation of target proteins.[1][2][3][4][5] It effectively inhibits enzymes such as

trypsin, plasmin, papain, and cathepsins B, H, and L.[2][4][6] This document provides a detailed

protocol for the preparation of a 10 mM stock solution of Leupeptin hemisulfate for laboratory

use.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of Leupeptin hemisulfate is

essential for accurate stock solution preparation. The key quantitative data is summarized in

the table below.
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Property Value Source

Molecular Formula C₂₀H₃₈N₆O₄ • ½H₂SO₄ [2][6][7]

Molecular Weight 475.59 g/mol [2][8]

CAS Number 103476-89-7 [3][6][8]

Appearance White to off-white powder [7][8]

Solubility
Soluble in water, DMSO,

ethanol, and methanol
[1][3][5][6][9]

Recommended Solvent
Sterile deionized water or

DMSO
[1][3][9]

Final Stock Concentration 10 mM

Typical Working Concentration 10 - 100 µM [2][3]

Storage (Lyophilized) -20°C [1][2]

Storage (Stock Solution) -20°C (aliquoted) [1][3]

Stock Solution Stability Up to 3 months at -20°C [1][6]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of Leupeptin hemisulfate.

Materials:

Leupeptin hemisulfate powder

Sterile deionized water or DMSO

Microcentrifuge tubes (1.5 mL)

Pipettes and sterile tips

Vortex mixer
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Procedure:

Weighing: Accurately weigh 5 mg of Leupeptin hemisulfate powder and transfer it to a 1.5 mL

microcentrifuge tube.[9]

Solvent Addition: Add 1.05 mL of sterile deionized water or DMSO to the microcentrifuge

tube containing the Leupeptin hemisulfate powder.[1][9]

Dissolution: Close the tube and vortex thoroughly until the powder is completely dissolved.[9]

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.[1][3]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling chemical reagents.

Refer to the Safety Data Sheet (SDS) for Leupeptin hemisulfate for detailed safety and

handling information.
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Workflow for 10 mM Leupeptin Hemisulfate Stock Solution Preparation

Preparation

Storage

1. Weigh 5 mg of
Leupeptin Hemisulfate

2. Add 1.05 mL of
Sterile Water or DMSO

Transfer to tube

3. Vortex until
completely dissolved

Ensure accurate volume

4. Aliquot into
single-use tubes

Homogeneous solution

5. Store at -20°C

Avoid freeze-thaw cycles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: Preparation of a 10 mM
Stock Solution of Leupeptin Hemisulfate]. BenchChem, [2026]. [Online PDF]. Available at:
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preparation-of-a-10-mm-stock-solution-of-leupeptin-hemisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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